Cas no 7065-89-6 (N-ethyl-5-(morpholin-4-ylsulfonyl)-N-phenylpyridin-2-amine)

N-ethyl-5-(morpholin-4-ylsulfonyl)-N-phenylpyridin-2-amine structure
7065-89-6 structure
Product Name:N-ethyl-5-(morpholin-4-ylsulfonyl)-N-phenylpyridin-2-amine
CAS No:7065-89-6
MF:C17H21N3O3S
MW:347.43194270134
CID:1745201
PubChem ID:5268019
Update Time:2025-04-21

N-ethyl-5-(morpholin-4-ylsulfonyl)-N-phenylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-5-(morpholin-4-ylsulfonyl)-N-phenylpyridin-2-amine
    • 2-pyridinamine, N-ethyl-5-(4-morpholinylsulfonyl)-N-phenyl-
    • N-ethyl-5-morpholin-4-ylsulfonyl-N-phenylpyridin-2-amine
    • 7065-89-6
    • DTXSID90414637
    • AKOS002781686
    • N-Ethyl-5-(morpholine-4-sulfonyl)-N-phenylpyridin-2-amine
    • Inchi: 1S/C17H21N3O3S/c1-2-20(15-6-4-3-5-7-15)17-9-8-16(14-18-17)24(21,22)19-10-12-23-13-11-19/h3-9,14H,2,10-13H2,1H3
    • InChI Key: DQIHJERERRSCIR-UHFFFAOYSA-N
    • SMILES: S(C1C=NC(=CC=1)N(C1C=CC=CC=1)CC)(N1CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 347.13053
  • Monoisotopic Mass: 347.13
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.286
  • Boiling Point: 540.8°C at 760 mmHg
  • Flash Point: 280.8°C
  • Refractive Index: 1.607
  • PSA: 62.74
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